Cas no 933724-39-1 ([1,2,4]Triazolo[1,5-a]pyrimidine-6-carbaldehyde)

• Product Name: [1,2,4]Triazolo[1,5-a]pyrimidine-6-carbaldehyde
• CAS No: 933724-39-1
• MF: C₆H₄N₄O
• MW: 148.122159957886
• MDL: MFCD11226428
• CID: 4781087
• Update Time: 2026-02-27

[1,2,4]Triazolo[1,5-a]pyrimidine-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• [1,2,4]triazolo[1,5-a]pyrimidine-6-carbaldehyde
• [1,2,4]Triazolo[1,5-a]pyrimidine-6-carbaldehyde

• MDL： MFCD11226428
• Inchi： 1S/C6H4N4O/c11-3-5-1-7-6-8-4-9-10(6)2-5/h1-4H
• InChI Key： HUXMAEVVLRUGJA-UHFFFAOYSA-N
• SMILES： O=CC1C=NC2=NC=NN2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• XLogP3: -0.4
• Topological Polar Surface Area: 60.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on [1,2,4]Triazolo[1,5-a]pyrimidine-6-carbaldehyde

Introduction to [1,2,4]Triazolo[1,5-a]pyrimidine-6-carbaldehyde (CAS No. 933724-39-1)

[1,2,4]Triazolo[1,5-a]pyrimidine-6-carbaldehyde is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 933724-39-1, belongs to the class of triazolopyrimidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule consists of a fused triazole ring connected to a pyrimidine core, with a formyl group (-CHO) at the 6-position, making it a versatile scaffold for further chemical modifications and biological evaluations.

The importance of [1,2,4]Triazolo[1,5-a]pyrimidine-6-carbaldehyde lies in its potential to serve as a precursor or intermediate in the synthesis of various pharmacologically active agents. Recent studies have highlighted its role in the development of novel compounds targeting different disease pathways. The presence of both triazole and pyrimidine moieties in its structure endows it with unique electronic and steric properties that can be exploited to modulate biological interactions.

In the realm of medicinal chemistry, the aldehyde functionality at the 6-position of [1,2,4]Triazolo[1,5-a]pyrimidine provides a reactive site for further derivatization. This allows chemists to introduce various substituents, thereby tailoring the compound’s pharmacological profile. For instance, condensation reactions with amines or hydrazines can yield Schiff bases or hydrazones, respectively, which have been explored for their antimicrobial and anti-inflammatory properties.

Recent advancements in computational chemistry have also facilitated the design of more efficient synthetic routes for [1,2,4]Triazolo[1,5-a]pyrimidine-6-carbaldehyde. Molecular modeling studies have revealed that subtle modifications in its structure can significantly enhance its binding affinity to target proteins. This has opened up new avenues for drug discovery, particularly in the context of developing small-molecule inhibitors for therapeutic purposes.

The compound’s potential applications extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and materials science due to its ability to interact with biological systems. For example, derivatives of [1,2,4]Triazolo[1,5-a]pyrimidine have shown promise as growth regulators or pest control agents when incorporated into novel formulations.

From a synthetic chemistry perspective, [1,2,4]Triazolo[1,5-a]pyrimidine-6-carbaldehyde represents an interesting challenge due to its complex heterocyclic system. However, recent methodologies involving transition metal-catalyzed reactions have made it more accessible for large-scale production. These advances have not only reduced the cost of obtaining the compound but also enabled the synthesis of complex derivatives with tailored properties.

The biological evaluation of [1,2,4]Triazolo[1,5-a]pyrimidine-6-carbaldehyde has been a focal point in several recent studies. Researchers have investigated its effects on various cellular pathways and have found promising results in preclinical models. Notably, derivatives of this compound have demonstrated efficacy against certain types of cancer cells by inhibiting key enzymes involved in cell proliferation and survival.

One particularly intriguing aspect of [1,2,4]Triazolo[1,5-a]pyrimidine-6-carbaldehyde is its potential to act as a scaffold for structure-activity relationship (SAR) studies. By systematically varying substituents on its core structure， scientists can gain insights into how different chemical groups influence its biological activity. This approach has been instrumental in identifying lead compounds that exhibit high potency and selectivity for specific targets.

The synthesis and application of [1,2,4]Triazolo[1，5-a]pyrimidine-6-carbaldehyde also highlight the importance of interdisciplinary collaboration between organic chemists、medicinal chemists、and biologists。 Such collaborations are essential for translating laboratory discoveries into tangible therapeutic benefits. The compound serves as a perfect example of how fundamental research can lead to innovative solutions in drug development.

In conclusion， [1，2，4]Triazolo[1，5-a]pyrimidine-6-carbaldehyde (CAS No．933724-39-1) is a multifaceted compound with significant potential in pharmaceutical research and beyond。 Its unique structural features， reactivity， and biological properties make it a valuable tool for developing new drugs and exploring novel applications。 As our understanding of its chemistry and biology continues to grow， so too will its impact on science and medicine.